Cas no 61726-88-3 (1H-Indole-3-carboxaldehyde, 2-(2-furanyl)-)

• Product Name: 1H-Indole-3-carboxaldehyde, 2-(2-furanyl)-
• CAS No: 61726-88-3
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 468318
• PubChem ID: 12315815
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde, 2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 2-(2-furanyl)-
• 2-(furan-2-yl)-1H-indole-3-carbaldehyde
• DTXSID00487519
• 61726-88-3

• Inchi： 1S/C13H9NO2/c15-8-10-9-4-1-2-5-11(9)14-13(10)12-6-3-7-16-12/h1-8,14H
• InChI Key： BFQHINGNLQJQID-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=C(C=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 211.06337
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46